BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: Sintering of Titanium
Carbide (TiC) Components

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Titanium(1V) carbide

Cat. No.: B13393186

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers, scientists, and drug development professionals working on
controlling grain size in sintered Titanium Carbide (TiC) components.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the sintering of TiC
components, offering potential causes and solutions in a direct question-and-answer format.

Q1: I am observing a few extremely large grains in my sintered TiC microstructure, while the
rest remain small (Abnormal Grain Growth). What causes this and how can | prevent it?

Abnormal Grain Growth (AGG) is a detrimental phenomenon where a small population of
grains grows disproportionately large at the expense of the surrounding smaller grains, leading
to a coarse and heterogeneous microstructure with degraded mechanical properties.

Potential Causes:

e Inhomogeneous Starting Powder: A wide patrticle size distribution in the initial powder can
lead to AGG, as larger grains consume smaller ones.

 Incorrect Sintering Temperature: An excessively high sintering temperature can trigger AGG
in some systems.
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e Inhomogeneous Distribution of Additives: Poor mixing of binders or grain growth inhibitors
can lead to localized areas where grain growth is not effectively suppressed.

e Liquid Phase Issues: In

 To cite this document: BenchChem. [Technical Support Center: Sintering of Titanium Carbide
(TiC) Components]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13393186#controlling-grain-size-in-sintered-tic-
components]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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